Cas no 355115-40-1 (1-(8-Chloro-5-isoquinolinesulfonyl)piperazine Dihydrochloride)

• Product Name: 1-(8-Chloro-5-isoquinolinesulfonyl)piperazine Dihydrochloride
• CAS No: 355115-40-1
• MF: C₁₃H₁₆Cl₃N₃O₂S
• MW: 384.709038734436
• CID: 920414
• PubChem ID: 44119680
• Update Time: 2025-04-19

1-(8-Chloro-5-isoquinolinesulfonyl)piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(8-Chloro-5-isoquinolinesulfonyl)piperazine Dihydrochloride
• 8-Chloro-5-(1-piperazinylsulfonyl)isoquinoline dihydrochloride
• 8-Chloro-5-(piperazin-1-ylsulfonyl)isoquinoline dihydrochloride
• 8-chloro-5-piperazin-1-ylsulfonylisoquinoline;dihydrochloride
• MFCD00269948
• DB-300766
• 355115-40-1
• CS-0367524
• 1-(8-Chloro-5-isoquinolinesulfonyl)piperazine,dihydrochloride
• 8-Chloro-5-(piperazin-1-ylsulfonyl)isoquinolinedihydrochloride
• 1-(8-Chloroisoquinolin-5-ylsulphonyl)piperazine dihydrochloride

• Inchi： 1S/C13H14ClN3O2S.2ClH/c14-12-1-2-13(10-3-4-16-9-11(10)12)20(18,19)17-7-5-15-6-8-17;;/h1-4,9,15H,5-8H2;2*1H
• InChI Key： SIHZXYKCJZOLBN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CN=CC=21)S(N1CCNCC1)(=O)=O.Cl.Cl

Computed Properties

• Exact Mass: 383.00300
• Monoisotopic Mass: 383.002881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Melting Point: >240°C dec.
• PSA: 70.68000
• LogP: 4.43360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives